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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of coco glucoside, a non-ionic surfactant widely utilized in various industrial and
commercial applications.

Chemical Structure and Composition

Coco glucoside is classified as an alkyl polyglucoside (APG), a class of non-ionic surfactants
derived from renewable resources.[1][2][3] Its structure is amphiphilic, consisting of two main
components:

e A Hydrophilic Head: This portion is composed of a sugar (glucose) unit. Coco glucoside is
typically a mixture containing monomeric or oligomeric glucoside head groups, with a low
degree of polymerization (n = 1-2).[4]

o A Hydrophobic Tail: This is an alkyl chain derived from fatty alcohols obtained from coconut
oil.[4] The alkyl chain length for coco glucoside typically ranges from C8 to C16.[5]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b16103643#bc-rfq
https://www.benchchem.com/product/b16103643/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-coco-glucoside
https://www.benchchem.com/product/b16103643/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-coco-glucoside
https://www.atamanchemicals.com/alkyl-polyglucoside-55_u23070/
https://en.wikipedia.org/wiki/Alkyl_polyglycoside
https://www.brillachem.com/news/understanding-the-chemical-structure-of-alkyl-polyglucosides/
https://www.benchchem.com/product/b16103643/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-coco-glucoside
https://www.atamanchemicals.com/coco-glucoside_u25199/
https://www.atamanchemicals.com/coco-glucoside_u25199/
https://www.benchchem.com/product/b16103643/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-coco-glucoside
https://www.atamanchemicals.com/coco-glucoside_u33321/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16103643?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

The general chemical structure arises from the etherification of a fatty alcohol with a glucose
polymer. Due to the variability in both the alkyl chain length from the coconut oil feedstock and
the degree of glucose polymerization, coco glucoside is not a single chemical entity but rather
a complex mixture of related compounds.[2][4] The International Union of Pure and Applied
Chemistry (IUPAC) name for this mixture is D-glucopyranose, 1-[(C8-C16) alkyl oxyl].[6]
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Caption: General chemical structure of Coco Glucoside.

Physicochemical Properties

Coco glucoside is a viscous, cloudy, yellowish liquid.[7] Its physical and chemical properties
can vary depending on the specific composition of the mixture, including the alkyl chain
distribution and the average degree of polymerization. A summary of its key quantitative
properties is presented in Table 1.
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Property Value Source(s)
Molecular Formula C16H3206 (representative) [418119]
Molecular Weight Approx. 292 - 348.5 g/mol [4][819][10][11]
Pale yellow to light brown,
Appearance ] o [71[8]
viscous liquid
pH (as supplied) 11.0-12.0 [8]
pH (in formulation) Typically adjusted to 5.0 - 7.0 [8]
Hydrophilic-Lipophilic Balance
yerop bop Approx. 12 - 14 [4]
(HLB)
Density Approx. 1.05 g/cm3 [O1[11]
] ) 200 - 6000 mPa:-s (highly
Viscosity ] [71°91[12]
variable)
Solubility Fully soluble in water [8][11]

Table 1: Summary of Quantitative Data for Coco Glucoside.

Synthesis of Coco Glucoside

Coco glucoside is produced through a chemical reaction between glucose and fatty alcohols

derived from coconut oil.[4] The process is typically conducted at elevated temperatures in the

presence of an acid catalyst.[2][7]

The direct synthesis method involves the direct reaction of a carbohydrate with an excess of

fatty alcohol. This method, when using monomeric glucose, allows for lower reaction

temperatures, resulting in a higher quality product with fewer colored impurities.[7]

e Reactant Preparation:

o Anhydrous D-glucose is used as the hydrophilic reactant. The glucose is often dried prior

to the reaction to remove crystal water, which minimizes side reactions.[4][7]
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o Ablend of fatty alcohols (C8-C16), derived from the hydrolysis of coconut oil, serves as
the hydrophobic reactant.[4]

e Reaction:
o The glucose is dispersed in an excess of the fatty alcohol blend.
o An acid catalyst (e.g., sulfuric acid) is added to the mixture.[7][13]

o Areducing agent may also be added to prevent oxidative degradation and the formation of
colored by-products.[4][7]

o The reaction mixture is heated to an elevated temperature (lower temperatures are
possible with monomeric glucose) under vacuum to facilitate the removal of water formed
during the reaction, driving the equilibrium towards product formation.[7]

e Neutralization and Purification:
o Once the desired degree of conversion is achieved, the acid catalyst is neutralized.
o The excess fatty alcohol is then removed, typically via vacuum distillation.

 Final Product Formulation:

o The resulting product is a concentrated mixture of alkyl polyglucosides. It is typically
diluted with water and the pH is adjusted to meet final specifications.[7]

The chemical structures of the resulting products can be confirmed and characterized using
spectroscopic techniques such as Fourier-transform infrared spectroscopy (FTIR), nuclear
magnetic resonance (NMR), and mass spectrometry.[1][13]
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Reactant Preparation
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Caption: Generalized workflow for the direct synthesis of Coco Glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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